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Compound of Interest

Compound Name: Hydroxycitronellal dimethyl acetal

Cat. No.: B087012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the olfactory properties of
Hydroxycitronellal dimethyl acetal, a synthetic fragrance ingredient valued for its delicate
and stable floral aroma. This document details its chemical and physical characteristics,
synthesis, and the methodologies used for its sensory and instrumental evaluation.
Furthermore, it explores the potential olfactory signaling pathways involved in its perception.

Core Olfactory Properties and Physicochemical
Data

Hydroxycitronellal dimethyl acetal (CAS No. 141-92-4) is a colorless to pale yellow liquid
widely used in the fragrance industry.[1] It is particularly favored for its pleasant, mild floral
scent, with nuances of lily-of-the-valley (muguet), rose, and green notes.[2] A key characteristic
Is its low odor strength, which contributes to its use as a blender and modifier in complex
fragrance compositions.[2]

Its acetal structure confers significant stability in alkaline media, making it a preferred choice for
perfuming products such as soaps and detergents, where the parent aldehyde,
Hydroxycitronellal, would be unstable.[2][3][4]

Table 1: Olfactory Profile of Hydroxycitronellal Dimethyl Acetal
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Odor Descriptor Description Source

) Floral, Lily-of-the-Valley
Primary Notes (2]
(Muguet), Rose

Secondary Notes Green, Waxy, Acetate [2]
Odor Strength Low [2]
Substantivity on Smelling Strip 400 hours at 100% [2]

Flavor Profile Floral, Waxy, Soapy, Tropical [2]

While extensive searches were conducted, a specific numerical odor detection or recognition
threshold for Hydroxycitronellal dimethyl acetal is not readily available in the cited literature.
However, its parent compound, Hydroxycitronellal, is described as having a sweet, floral, lily-
type odor that is initially delicate but can increase in strength upon evaluation.[5][6]

Table 2: Physicochemical Properties of Hydroxycitronellal Dimethyl Acetal

Property Value Source
Chemical Formula C12H2603 [7]
Molecular Weight 218.33 g/mol [1]
Appearance Colorless, slightly oily liquid [7]
Specific Gravity 0.9240 - 0.9320 @ 25°C [2]
Refractive Index 1.4400 - 1.4440 @ 20°C [2]
Boiling Point 252 °C @ 760 mmHg [7]
Flash Point > 100 °C (> 212 °F) [2]
Vapor Pressure 0.001 mmHg @ 25°C 2]

(estimated)

Solubility

Soluble in alcohol and fixed

oils; slightly soluble in water.

Insoluble in glycerin.

[2]7]
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Synthesis of Hydroxycitronellal Dimethyl Acetal

Hydroxycitronellal dimethyl acetal is synthesized from its parent aldehyde,
Hydroxycitronellal. The reaction involves the formation of an acetal through the reaction of the
aldehyde group with two equivalents of methanol in the presence of an acid catalyst.[8]

Methanol (2 eq.)
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Figure 1: Synthesis of Hydroxycitronellal Dimethyl Acetal.

General Experimental Protocol for Synthesis

The synthesis is typically carried out by reacting Hydroxycitronellal with an excess of methanol
in a suitable solvent, such as benzene.[8] An acid catalyst, for example, sulfamic acid, is added
to the mixture to facilitate the reaction.[8] The reaction proceeds through a hemiacetal
intermediate, which then reacts with a second molecule of methanol to form the stable dimethyl
acetal, with the elimination of water. The reaction conditions, such as temperature and time, are
optimized to maximize the yield of the final product.

Methodologies for Olfactory Evaluation

The olfactory properties of fragrance ingredients like Hydroxycitronellal dimethyl acetal are
evaluated using a combination of sensory and instrumental techniques.

Sensory Evaluation Protocols
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Sensory evaluation relies on the human nose as the detector and is crucial for understanding

the perceived odor profile.

 Blotter Technique: This is a fundamental method for evaluating the odor of aromatic
chemicals. A strip of odorless, absorbent paper is dipped into the liquid, and the odor is
assessed at different time intervals to observe the evolution of the scent as the more volatile

components evaporate.

o Panel Testing: Trained sensory panels are used for more detailed and controlled evaluations.

These panels can perform various tests:

o Descriptive Analysis: Panelists are trained to identify and quantify specific odor attributes

of the substance, creating a detailed sensory profile.

o Difference Testing (e.g., Triangle Test): This method is used to determine if a perceptible
difference exists between two samples. Panelists are presented with three samples, two of
which are identical, and are asked to identify the different one.

o Intensity Rating: Panelists rate the perceived intensity of the odor on a defined scale.
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Figure 2: General Workflow for Sensory Evaluation.
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Instrumental Analysis: Gas Chromatography-
Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography
with the sensitivity of the human nose as a detector.[9][10][11] This allows for the identification
of odor-active compounds in a sample.

e Principle: A sample containing volatile compounds is injected into a gas chromatograph. The
compounds are separated based on their physicochemical properties and then eluted from
the column. The effluent is split between a conventional detector (like a mass spectrometer
for identification) and a sniffing port where a trained analyst assesses the odor of each

eluting compound.[9][10]
¢ Key GC-O Methodologies:

o Detection Frequency: A panel of assessors sniffs the effluent, and the number of panelists
who detect an odor at a specific retention time is recorded. This provides an indication of
the most impactful odorants.[11]

o Dilution to Threshold: The sample is serially diluted, and each dilution is analyzed by GC-
O. The highest dilution at which an odor can still be detected provides a measure of the
odor potency of the compound.[11]

o Direct Intensity: Assessors rate the perceived intensity of the eluting odorants on a
continuous scale.[11]

Olfactory Signaling Pathway

While the specific olfactory receptors that bind to Hydroxycitronellal dimethyl acetal have not
been definitively identified in the available literature, its characteristic lily-of-the-valley scent
profile suggests a potential interaction with the human olfactory receptor hOR17-4 (OR1D2).
This receptor is known to be activated by other lily-of-the-valley odorants such as Bourgeonal

and Lilial.

The general mechanism of olfactory signal transduction begins with the binding of an odorant
molecule to an olfactory receptor, which is a G-protein coupled receptor (GPCR) located on the
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cilia of olfactory sensory neurons in the nasal epithelium. This binding event initiates a
downstream signaling cascade.
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Figure 3: Postulated Olfactory Signaling Pathway.

This activation of the G-protein (specifically Golf in olfactory neurons) leads to the activation of
adenylyl cyclase, which in turn increases the intracellular concentration of cyclic AMP (CAMP).
The elevated cAMP levels open cyclic nucleotide-gated (CNG) ion channels, resulting in an
influx of calcium and sodium ions. This influx depolarizes the neuron's membrane, generating
an action potential that is transmitted to the olfactory bulb in the brain, where the signal is
further processed, leading to the perception of smell.

Conclusion

Hydroxycitronellal dimethyl acetal is a valuable synthetic fragrance ingredient with a
desirable mild, floral, and stable olfactory profile. Its stability in alkaline conditions makes it
particularly useful in a wide range of consumer products. While quantitative odor threshold data
is not readily available, its sensory characteristics can be thoroughly evaluated using
established protocols such as the blotter technique and various panel testing methods.
Instrumental analysis via GC-O provides a means to identify its contribution to a complex
fragrance. The perception of its lily-of-the-valley aroma is likely mediated by olfactory receptors
such as hOR17-4, initiating a well-understood G-protein coupled signaling cascade. Further
research to determine its precise odor threshold and to confirm its interaction with specific
olfactory receptors would provide a more complete understanding of this important fragrance
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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